Cas no 897477-21-3 (4-methoxy-2-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 4-methoxy-2-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 897477-21-3
• MF: C₁₇H₁₇N₃O₂S₂
• MW: 359.465780973434
• CID: 5481140
• Update Time: 2025-07-23

4-methoxy-2-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(4-methoxy-2-benzothiazolyl)-1-piperazinyl]-2-thienyl-
• 4-methoxy-2-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C17H17N3O2S2/c1-22-12-4-2-5-13-15(12)18-17(24-13)20-9-7-19(8-10-20)16(21)14-6-3-11-23-14/h2-6,11H,7-10H2,1H3
• InChI Key： SIDYJRAPGZHUEV-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(OC)C=CC=C3S2)CC1)(C1SC=CC=1)=O

Additional information on 4-methoxy-2-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-benzothiazole

Comprehensive Overview of 4-Methoxy-2-[4-(Thiophene-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 897477-21-3)

The compound 4-methoxy-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole (CAS No. 897477-21-3) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This benzothiazole derivative features a piperazine ring substituted with a thiophene-2-carbonyl moiety, making it a promising candidate for drug discovery and material science applications. Its molecular formula, C₁₇H₁₇N₃O₂S₂, highlights its potential for interactions with biological targets, particularly in the central nervous system and antimicrobial pathways.

Recent studies have explored the role of benzothiazole-based compounds in modulating enzyme activity and receptor binding, with 4-methoxy-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole showing promise as a scaffold for kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its thiophene and piperazine components, which are known to enhance bioavailability and target specificity. The compound's methoxy group further contributes to its metabolic stability, a critical factor in drug development.

In the context of trending topics, this compound aligns with the growing demand for small-molecule therapeutics and green chemistry innovations. Searches for "benzothiazole derivatives in drug discovery" and "piperazine-based bioactive compounds" have surged, reflecting industry interest. Additionally, its potential applications in cancer research and neurodegenerative diseases resonate with current biomedical priorities, such as targeting protein misfolding and oxidative stress pathways.

From a synthetic chemistry perspective, the preparation of CAS 897477-21-3 involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Optimizing its yield and purity is a focal point for process chemists, especially given the compound's relevance to high-throughput screening libraries. Analytical techniques like HPLC and NMR are essential for characterizing its structure and ensuring batch consistency.

Environmental and regulatory considerations for 4-methoxy-2-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole emphasize its compliance with REACH and FDA guidelines. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's biodegradability and ecotoxicological profile remain under investigation, aligning with the broader shift toward sustainable chemistry practices.

Future research directions may explore its utility in photodynamic therapy or as a fluorescent probe, leveraging its conjugated system. Collaborations between academia and industry could accelerate its translation into clinical or agricultural applications, addressing unmet needs in precision medicine and crop protection.